Cas no 25323-72-2 (Cyclotetrasiloxane, hexamethyl-)

• Product Name: Cyclotetrasiloxane, hexamethyl-
• CAS No: 25323-72-2
• MF: C₆H₁₈O₄Si₄
• MW: 266.546725749969
• CID: 237826
• PubChem ID: 14228108
• Update Time: 2025-04-19

Cyclotetrasiloxane, hexamethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclotetrasiloxane, hexamethyl-
• 2,2,4,4,6,6-hexamethyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
• DTXSID40780672
• 25323-72-2
• 2,2,4,4,6,6-Hexamethyl-1,3,5,7,2,4,6,8-tetroxatetrasilocane
• SCHEMBL232992
• hexamethylcyclotetrasiloxan

• Inchi： 1S/C6H18O4Si4/c1-12(2)7-11-8-13(3,4)10-14(5,6)9-12/h1-6H3
• InChI Key： OMXZEFFNFXSEPA-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C)O[Si](C)(C)O[Si]O[Si](C)(C)O1 |^4:8|

Computed Properties

• Exact Mass: 266.02821519g/mol
• Monoisotopic Mass: 266.02821519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų